2-Pyrrolidinone, 1-(3,5-dimethoxyphenyl)-

• CAS No.: 91596-52-0
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 1-(3,5-dimethoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO3/c1-15-10-6-9(7-11(8-10)16-2)13-5-3-4-12(13)14/h6-8H,3-5H2,1-2H3
• InChI Key: DOTFVFAGHXUTQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2CCCC2=O)OC

Description

1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone is a heterocyclic organic compound with the molecular formula C₁₂H₁₅NO₃ and an average molecular mass of 221.256 g/mol . Its structure consists of a pyrrolidinone ring (a five-membered lactam) substituted at the 1-position with a 3,5-dimethoxyphenyl group. The compound’s monoisotopic mass is 221.105193, and it is registered under ChemSpider ID 9833351 . The 3,5-dimethoxy substitution on the aromatic ring contributes to its electronic and steric properties, making it distinct from analogs with different substitution patterns or functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone typically involves the reaction of 3,5-dimethoxybenzaldehyde with pyrrolidine in the presence of a suitable catalyst. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction. The product is then purified through recrystallization or chromatography techniques.

Industrial Production Methods

In an industrial setting, the production of 1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone may involve large-scale batch reactions using similar starting materials and catalysts. The process is optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time. Industrial production also incorporates advanced purification methods to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups on the phenyl ring can undergo nucleophilic substitution reactions with reagents such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone involves its interaction with specific molecular targets and pathways. The compound may exert its effects through the modulation of enzyme activity, receptor binding, or alteration of cellular signaling pathways. For example, it may inhibit certain enzymes involved in metabolic processes or bind to receptors that regulate cell growth and differentiation.

Comparison with Similar Compounds

Structural and Functional Group Variations

Table 1: Structural Comparison of 1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone and Analogs

Compound Name	Core Structure	Substituents/Functional Groups	Key Applications/Properties
1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone	Pyrrolidinone	3,5-dimethoxyphenyl at position 1	Potential ligand; undefined bioactivity
1-(2,5-Dimethoxyphenyl)-4-[benzimidazolyl]	Pyrrolidinone	2,5-dimethoxyphenyl; benzimidazole at C4	Likely pharmacological targeting (e.g., kinase inhibition inferred from benzimidazole moiety)
1-(3,5-Dimethoxyphenyl)-imidazole	Imidazole	3,5-dimethoxyphenyl; methyl and phenyl groups	Chemosensors for transition metals (e.g., Ir³⁺ complexes)
1-(3,5-Dimethoxyphenyl)ethan-1-one	Acetophenone	3,5-dimethoxyphenyl; ketone group	Intermediate in organic synthesis

Key Observations :

• Substitution Position : The 3,5-dimethoxy pattern in the main compound contrasts with 2,5-dimethoxy analogs (e.g., ), which alter electronic distribution and steric hindrance. For instance, para-substituted methoxy groups (3,5-) may enhance symmetry and π-conjugation compared to ortho/meta substitutions .
• Core Heterocycle: Pyrrolidinone derivatives (lactams) exhibit distinct reactivity compared to imidazoles or benzimidazoles. For example, imidazole derivatives are more likely to participate in metal coordination (e.g., as ligands for Ir³⁺) due to their nitrogen-rich environment .

Physicochemical Properties

Table 2: Molecular Mass and Stability Comparison

Compound	Molecular Formula	Average Mass (g/mol)	Stability Notes
1-(3,5-Dimethoxyphenyl)-2-pyrrolidinone	C₁₂H₁₅NO₃	221.256	Likely stable due to lactam ring; no degradation data available
1-(3,5-Dimethoxyphenyl)ethan-1-one	C₁₀H₁₂O₃	180.20	Higher volatility (ketone group)
1-(3,5-Dimethoxyphenyl)-imidazole	C₁₂H₁₄N₂O₂	242.26	Enhanced thermal stability (imidazole ring)

Key Observations :

• The lactam ring in 2-pyrrolidinone derivatives confers rigidity and moderate polarity, influencing solubility and crystallinity .
• Methoxy groups increase hydrophobicity compared to hydroxyl-substituted analogs (e.g., 1-(3,5-dihydroxyphenyl) derivatives in ), which may affect bioavailability .

Biological Activity

2-Pyrrolidinone, 1-(3,5-dimethoxyphenyl)- is a derivative of 2-pyrrolidinone characterized by a five-membered lactam structure. Its unique molecular configuration, including a dimethoxyphenyl substituent, enhances its chemical properties and biological activities. This article explores the biological activities associated with this compound, focusing on its antioxidant and anticancer properties, along with synthesis methods and relevant case studies.

• Molecular Formula : C$_{13}$H$_{15}$N$_{1}$O$_{3}$
• Molecular Weight : Approximately 219.25 g/mol
• Structure : The compound features a pyrrolidinone ring with a dimethoxyphenyl group, which significantly influences its solubility and reactivity.

Antioxidant Activity

Research indicates that derivatives of 2-pyrrolidinone exhibit significant antioxidant properties. A study highlighted the antioxidant potential of a 2-pyrrolidinone-rich fraction isolated from Brassica oleracea var. capitata. This fraction demonstrated robust DPPH radical scavenging activity, indicating its ability to neutralize free radicals.

Compound	DPPH Scavenging Activity (%)	IC50 (µg/ml)
2-Pyrrolidinone (from Brassica)	72.5% at 100 µg/ml	2.5 (HeLa), 3 (PC-3)

The IC50 values for HeLa and PC-3 cancer cell lines were determined to be 2.5 µg/ml and 3 µg/ml respectively at 24 hours, indicating potent cytotoxic effects against cancer cells .

Anticancer Activity

The anticancer efficacy of 2-Pyrrolidinone, 1-(3,5-dimethoxyphenyl)- has been evaluated through various in vitro studies. One notable study assessed its effects on HeLa and PC-3 cells, revealing that the compound induces apoptosis and cell cycle arrest in the G0/G1 phase.

• Mechanism of Action : The anticancer effects are mediated through:
  • Induction of apoptosis as evidenced by DAPI staining.
  • Cell cycle analysis showing significant arrest at the G0/G1 phase.

Cell Line	IC50 (24h)	IC50 (48h)	Mechanism
HeLa	2.5 µg/ml	1.5 µg/ml	Apoptosis
PC-3	3 µg/ml	2 µg/ml	Cell Cycle Arrest

These findings suggest that this compound could serve as a lead for developing new anticancer agents targeting specific cancer cell pathways .

Synthesis Methods

The synthesis of 2-Pyrrolidinone, 1-(3,5-dimethoxyphenyl)- can be achieved through various methods such as nucleophilic substitution reactions involving the pyrrolidinone core. The choice of synthetic route can influence the stereochemistry and functional group placement on the molecule.

Case Studies

• Antioxidant Properties : A study published in Food Chemistry demonstrated that the antioxidant activity of pyrrolidinone derivatives correlates with their structural modifications, emphasizing the role of substituents like methoxy groups in enhancing bioactivity .
• Cytotoxicity Assessment : In vitro experiments have shown that compounds similar to 2-Pyrrolidinone exhibit broad-spectrum pharmacological activities including anticancer and antibacterial effects. For instance, polysubstituted pyrrolidinones demonstrated effective radical scavenging capabilities .